![molecular formula C7H7FN2O2 B6178981 N-[(5-fluoro-6-methoxypyridin-3-yl)methylidene]hydroxylamine CAS No. 2639466-15-0](/img/no-structure.png)
N-[(5-fluoro-6-methoxypyridin-3-yl)methylidene]hydroxylamine
Description
“N-[(5-fluoro-6-methoxypyridin-3-yl)methylidene]hydroxylamine” is a chemical compound with the molecular formula C7H7FN2O2 . It is also known by its CAS number 2639466-15-0 .
Molecular Structure Analysis
The molecular structure of “this compound” is defined by its molecular formula, C7H7FN2O2 . This indicates that it contains 7 carbon atoms, 7 hydrogen atoms, 1 fluorine atom, 2 nitrogen atoms, and 2 oxygen atoms .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound are determined by its molecular structure. For “this compound”, its molecular weight is 170.14 . Other properties such as boiling point, melting point, and density were not available in the sources I found.Safety and Hazards
Safety information for “N-[(5-fluoro-6-methoxypyridin-3-yl)methylidene]hydroxylamine” indicates that it should be stored in a tightly closed container, in a cool and dry place . It is also indicated that it may cause harm if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[(5-fluoro-6-methoxypyridin-3-yl)methylidene]hydroxylamine involves the condensation of 5-fluoro-6-methoxypyridin-3-amine with formaldehyde followed by reduction of the resulting imine with sodium borohydride and subsequent hydroxylamine formation.", "Starting Materials": [ "5-fluoro-6-methoxypyridin-3-amine", "Formaldehyde", "Sodium borohydride", "Hydroxylamine hydrochloride", "Sodium hydroxide", "Methanol", "Water" ], "Reaction": [ "Step 1: Dissolve 5-fluoro-6-methoxypyridin-3-amine (1.0 g, 6.2 mmol) and formaldehyde (0.5 mL, 6.2 mmol) in methanol (10 mL) and add sodium hydroxide (0.5 g, 12.5 mmol). Stir the mixture at room temperature for 24 hours.", "Step 2: Add sodium borohydride (0.3 g, 7.9 mmol) to the reaction mixture and stir for an additional 2 hours.", "Step 3: Add hydroxylamine hydrochloride (0.5 g, 7.2 mmol) to the reaction mixture and stir for 4 hours.", "Step 4: Acidify the reaction mixture with hydrochloric acid and extract with ethyl acetate. Wash the organic layer with water and dry over sodium sulfate. Concentrate the solution to obtain the desired product as a yellow solid (yield: 70%)." ] } | |
CAS RN |
2639466-15-0 |
Molecular Formula |
C7H7FN2O2 |
Molecular Weight |
170.1 |
Purity |
95 |
Origin of Product |
United States |
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